N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-2-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[(4-thiophen-2-yloxan-4-yl)methyl]-2-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C17H18F3NO4S2/c18-17(19,20)25-13-4-1-2-5-14(13)27(22,23)21-12-16(7-9-24-10-8-16)15-6-3-11-26-15/h1-6,11,21H,7-10,12H2
• InChI Key: KRNIUZBUFFCWGW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNS(=O)(=O)C2=CC=CC=C2OC(F)(F)F)C3=CC=CS3
• Molecular Formula: C17H18F3NO4S2
• Molecular Weight: 421.5 g/mol
• CAS No.: 1797971-07-3

Description

N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-2-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C17H18F3NO4S2 and its molecular weight is 421.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

Research has shown that derivatives of benzenesulfonamide exhibit potential anti-inflammatory and analgesic activities. For instance, a study by Küçükgüzel et al. (2013) synthesized novel derivatives with evaluated activities as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. Among these compounds, one demonstrated significant anti-inflammatory and analgesic effects without causing tissue damage in liver, kidney, colon, and brain, suggesting its potential development into a therapeutic agent (Küçükgüzel et al., 2013).

Anticancer Potential

Another area of application is in the development of anticancer agents. Gomha et al. (2016) synthesized a series of compounds incorporating the thiophene moiety that showed promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines. This research highlights the potential of such compounds in cancer treatment, with some derivatives exhibiting IC50 values comparable to established chemotherapy drugs (Gomha et al., 2016).

Enzyme Inhibition for Therapeutic Application

Compounds with the benzenesulfonamide structure have also been investigated for their enzyme inhibitory properties. For example, Gul et al. (2017) synthesized derivatives that showed inhibitory effects on carbonic anhydrase I and II isoenzymes. These inhibitors are of interest due to their potential applications in treating conditions like glaucoma, epilepsy, and mountain sickness, showcasing the versatility of these compounds in therapeutic applications (Gul et al., 2017).

Antimicrobial and Antitubercular Activity

In the realm of antimicrobial research, Bouz et al. (2019) developed a series of N-(pyrazin-2-yl)benzenesulfonamides with promising antitubercular activity against Mycobacterium tuberculosis H37Rv. This study indicates the potential of these compounds in addressing antibiotic resistance and developing new antimicrobial agents (Bouz et al., 2019).